2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C10H13ClN2O2/c1-2-13-5-3-4-8(10(13)15)7-12-9(14)6-11/h3-5H,2,6-7H2,1H3,(H,12,14)
• InChI Key: GLTYEFNPVIKFTD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C(C1=O)CNC(=O)CCl
• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol

Description

2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide, also known as CEP-26401, is a chemical compound that belongs to the class of pyridine derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development.

Mechanism of Action

The exact mechanism of action of 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide is not fully understood. However, it has been proposed that 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide may act as a positive allosteric modulator of the GABA-A receptor. This receptor is known to play a crucial role in the regulation of neuronal excitability and inhibition. By enhancing the activity of the GABA-A receptor, 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide may exert its therapeutic effects.
Biochemical and Physiological Effects:
2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide has also been found to enhance the activity of the GABA-A receptor, leading to increased inhibition of neuronal activity. This may contribute to its analgesic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide is its potential therapeutic applications in various disease conditions. It has also been found to exhibit good pharmacokinetic properties, including good oral bioavailability and brain penetration. However, one of the limitations of 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide is its limited solubility in water, which may pose challenges in its formulation and delivery.

Future Directions

There are several future directions for the research on 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide. One of the areas of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to elucidate the exact mechanism of action of 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide and its effects on the GABA-A receptor. Additionally, the development of more soluble formulations of 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide may enhance its therapeutic potential.
Conclusion:
In conclusion, 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide is a promising chemical compound that exhibits potential therapeutic properties in various disease conditions. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in detail in this paper. Further research is needed to fully understand the therapeutic potential of 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide and its applications in the field of drug discovery and development.

Synthesis Methods

The synthesis of 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide involves the reaction of 2-chloro-N-(methyl)acetamide with 1-ethyl-2-oxopyridine-3-carbaldehyde in the presence of a base such as sodium hydride. The reaction yields 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide as a white crystalline solid with a melting point of 126-128°C.

Scientific Research Applications

2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide has been found to exhibit potential therapeutic properties in various disease conditions. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant activities. 2-Chloro-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]acetamide has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.